Cas no 442565-57-3 (4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 442565-57-3
• MF: C₁₉H₁₆ClNO₅
• MW: 373.787044525146
• CID: 6588564
• PubChem ID: 6278993
• Update Time: 2025-07-23

4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
• 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-1H-pyrrol-2(5H)-one
• EU-0012591
• 442565-57-3
• (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)pyrrolidine-2,3-dione
• AKOS005630665

• Inchi： 1S/C19H16ClNO5/c20-13-5-1-12(2-6-13)17(24)15-16(11-3-7-14(23)8-4-11)21(9-10-22)19(26)18(15)25/h1-8,16,22-23,25H,9-10H2
• InChI Key： QYQSPCDCQWYYEN-UHFFFAOYSA-N
• SMILES： N1(CCO)C(C2=CC=C(O)C=C2)C(C(=O)C2=CC=C(Cl)C=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 373.0717003g/mol
• Monoisotopic Mass: 373.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one

Introduction to 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 442565-57-3) and Its Emerging Applications in Chemical Biology

4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one, identified by the chemical identifier CAS No. 442565-57-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic molecule, featuring a pyrrol-2-one core appended with various functional groups, presents a promising scaffold for the development of novel therapeutic agents. The compound’s molecular architecture incorporates a 4-chlorobenzoyl moiety, a 3-hydroxy group, an 1-(2-hydroxyethyl) substituent, and a 5-(4-hydroxyphenyl) aromatic ring, which collectively contribute to its diverse biological activities.

The pyrrol-2-one scaffold is well-documented for its presence in numerous bioactive natural products and pharmacologically relevant molecules. This structural motif is known to exhibit a wide range of biological functions, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of electron-withdrawing and electron-donating groups in the molecule enhances its potential as a drug candidate by modulating its interactions with biological targets. Specifically, the 4-chlorobenzoyl group introduces a strong electron-withdrawing effect, which can influence the compound’s binding affinity to enzymes and receptors, while the hydroxy groups provide opportunities for hydrogen bonding interactions, crucial for receptor recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 3-hydroxy and 5-(4-hydroxyphenyl) groups may engage in critical interactions with polar residues in protein targets, whereas the 1-(2-hydroxyethyl) side chain could facilitate hydrophobic interactions or allosteric modulation. These insights have guided the optimization of analogs with enhanced potency and selectivity. For instance, modifications to the aromatic ring or the substitution pattern on the pyrrol-2-one core have been explored to improve metabolic stability and reduce off-target effects.

In vitro studies have demonstrated that derivatives of this compound exhibit notable inhibitory activity against key enzymes involved in inflammatory pathways. The 4-chlorobenzoyl moiety has been shown to disrupt the active site of cyclooxygenase (COX), an enzyme pivotal in prostaglandin synthesis, thereby mitigating inflammatory responses. Additionally, the presence of multiple hydroxyl groups allows for interactions with transcription factors such as NF-κB, further highlighting its potential as an anti-inflammatory agent. These findings align with recent research indicating that modulating inflammatory signaling pathways is a viable strategy for treating chronic diseases such as rheumatoid arthritis and atherosclerosis.

The therapeutic potential of this compound has also been explored in oncology research. Preclinical studies indicate that it can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling cascades. The pyrrol-2-one scaffold has been linked to mechanisms that disrupt microtubule formation or induce apoptosis in tumor cells. Furthermore, the aromatic ring’s hydroxylated substituents may enhance bioavailability by improving solubility in aqueous environments—a crucial factor for oral or intravenous administration. These properties make it an attractive candidate for further development into targeted cancer therapies.

From a synthetic chemistry perspective, 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one exemplifies the intricate balance between functional group compatibility and synthetic accessibility. Modern synthetic methodologies have enabled efficient construction of this complex molecule while maintaining high regioselectivity and yield. Advances in green chemistry principles have also been applied to optimize reaction conditions, minimizing waste and hazardous byproducts. Such improvements are essential for scaling up production while adhering to environmental regulations.

The compound’s structural diversity also opens avenues for exploring its role in drug repurposing initiatives. By leveraging existing pharmacological data on related molecules, researchers can identify new therapeutic applications more rapidly. For example, analogs with modified hydroxyl groups have shown promise in treating neurodegenerative disorders by targeting amyloid-beta aggregation or tau protein phosphorylation pathways. The versatility of this scaffold underscores its significance as a platform for innovation in medicinal chemistry.

As interest in personalized medicine grows, compounds like this one are being evaluated for their potential use in targeted therapies tailored to individual patient profiles. Genetic variations can influence drug metabolism and response rates; thus, understanding how modifications to this molecule affect its pharmacokinetic properties is critical. Collaborative efforts between chemists and bioinformaticians are underway to develop predictive models that correlate structural features with patient-specific outcomes.

The future development of 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one will likely involve interdisciplinary approaches combining experimental biology with artificial intelligence-driven drug discovery platforms. Machine learning algorithms can analyze large datasets to identify optimal analogs based on desired biological activities while minimizing toxicity risks—a task that would be time-consuming using traditional methods alone.

In conclusion,4-(4-chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No, 442565-57-3) represents a structurally intriguing entity with broad applicability across multiple therapeutic domains due to its well-designed molecular features, including but not limited to, its core pyrrol-2-one framework, functionalized aromatic rings,and diverse substituents such asthe 4-chlorobenzoyl, hydroxyl, and hydroxyethyl groups, which collectively contribute toward potent biological activities, making it an exciting subject for ongoing research efforts aimed at developing next-generation pharmaceuticals.